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Compound of Interest

Compound Name: Dihydro-alpha-ionone

Cat. No.: B1585782

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dihydro-alpha-ionone, a saturated derivative of alpha-ionone, is a naturally occurring organic
compound found in various essential oils and fruits, including raspberry.[1] It is a valuable
ingredient in the flavor and fragrance industry, prized for its characteristic woody, floral, and
slightly fruity aroma. This technical guide provides a comprehensive overview of the chemical
properties and structure of dihydro-alpha-ionone, intended to support research and
development activities.

Chemical Structure and Identification

Dihydro-alpha-ionone is a cyclic ketone with the IUPAC name 4-(2,6,6-trimethylcyclohex-2-
en-1-yl)butan-2-one.[2] Its chemical structure consists of a trimethylcyclohexene ring bonded to
a butanone side chain.

Key Identifiers:
o |[UPAC Name: 4-(2,6,6-trimethylcyclohex-2-en-1-yl)butan-2-one[2]
e Molecular Formula: C13H220[2]

« SMILES: CC1=CCCC(C1CCC(=0)C)(C)CI[2]
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e CAS Number: 31499-72-6

Physicochemical Properties

The following table summarizes the key physicochemical properties of dihydro-alpha-ionone.

Property Value Reference(s)
Molecular Weight 194.31 g/mol [2]
Appearance Colorless to pale yellow oily 2]
liquid
Boiling Point 90 °C at 0.1 mmHg [3]
Density 0.919 - 0.927 g/mL at 20-25 °C  [2]
Refractive Index 1.473-1.482 at 20 °C [2]
Solubility Soluble in 80% alcohol [2]
Vapor Pressure 0.023 mmHg at 25 °C
Flash Point 108.89 °C

Synthesis of Dihydro-alpha-ionone

The primary method for the synthesis of dihydro-alpha-ionone is the partial and selective
catalytic hydrogenation of alpha-ionone. This process involves the reduction of the exocyclic
double bond of the butenone side chain while preserving the endocyclic double bond within the
cyclohexene ring.
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Figure 1. Synthesis of Dihydro-alpha-ionone.

Experimental Protocol: General Description of Catalytic
Hydrogenation

A detailed, standardized experimental protocol for the synthesis of dihydro-alpha-ionone is
not readily available in public literature. However, a general procedure can be outlined based
on the known principles of catalytic hydrogenation of a,B3-unsaturated ketones.

Objective: To selectively reduce the exocyclic double bond of alpha-ionone to yield dihydro-
alpha-ionone.

Materials:

 alpha-lonone (substrate)

e Asuitable catalyst (e.g., skeletal nickel, palladium on carbon)
e Asolvent (e.g., ethanol, isopropanol)

e Pressurized hydrogen gas source

o A high-pressure reactor (autoclave) equipped with a stirrer, temperature, and pressure
controls
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Methodology:

Catalyst Preparation and Activation: The chosen catalyst, such as skeletal nickel, may
require specific preparation and activation steps to ensure high activity and selectivity. This
could involve treating the catalyst with an alkaline solution followed by washing with a
solvent.

Reaction Setup: The alpha-ionone substrate is dissolved in an appropriate solvent and
charged into the high-pressure reactor along with the catalyst. The reactor is then sealed.

Hydrogenation: The reactor is purged with an inert gas (e.g., nitrogen or argon) to remove
air, and then pressurized with hydrogen gas to the desired pressure. The reaction mixture is
heated to the target temperature and stirred vigorously to ensure good contact between the
substrate, catalyst, and hydrogen.

Reaction Monitoring: The progress of the reaction is monitored by measuring the uptake of
hydrogen and/or by analyzing small samples of the reaction mixture using techniques like
Gas Chromatography (GC).

Work-up and Purification: Once the reaction is complete, the reactor is cooled, and the

pressure is released. The catalyst is removed by filtration. The solvent is then removed from
the filtrate, typically by distillation under reduced pressure. The crude dihydro-alpha-ionone
is then purified, for example, by fractional distillation, to obtain the final product of high purity.

Analytical Methodologies

The analysis and quality control of dihydro-alpha-ionone are typically performed using
chromatographic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the identification and quantification of volatile compounds
like dihydro-alpha-ionone.

General Protocol:
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Sample Preparation: The sample containing dihydro-alpha-ionone is diluted in a suitable
volatile solvent (e.g., hexane or dichloromethane).

Injection: A small volume of the prepared sample is injected into the gas chromatograph.

Separation: The components of the sample are separated based on their boiling points and
interactions with the stationary phase of the GC column (a common choice would be a non-
polar or medium-polar column). The oven temperature is programmed to ramp up to ensure
the elution of all components.

Detection and Identification: As the separated components elute from the column, they enter
the mass spectrometer, where they are ionized and fragmented. The resulting mass
spectrum provides a unique fragmentation pattern that can be compared to a library of
known spectra for identification. The retention time in the GC also aids in identification.

High-Performance Liquid Chromatography (HPLC)

HPLC can also be used for the analysis of dihydro-alpha-ionone, particularly for purity

assessment.

General Protocol:

Sample Preparation: The sample is dissolved in the mobile phase or a compatible solvent.

Instrumentation: A reversed-phase HPLC system is typically used, with a non-polar
stationary phase (e.g., C18) and a polar mobile phase.

Mobile Phase: The mobile phase is usually a mixture of water and an organic solvent such
as acetonitrile or methanol. The composition can be isocratic (constant) or a gradient
(changing over time) to achieve optimal separation.

Separation and Detection: The sample is injected into the HPLC system, and the
components are separated based on their differential partitioning between the stationary and
mobile phases. A UV detector is commonly used for detection, as the carbonyl group in
dihydro-alpha-ionone absorbs UV light.

Biological Activity and Signaling Pathways
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Currently, there is no scientific evidence to suggest that dihydro-alpha-ionone is involved in
any specific, well-defined signaling pathways in mammalian systems. Its primary biological role
appears to be as a semiochemical in the context of plant-insect interactions, where it can act
as either a repellent or an attractant. Its use in the food and fragrance industry is based on its
organoleptic properties rather than any known pharmacological activity.

Conclusion

Dihydro-alpha-ionone is a commercially significant aroma chemical with well-defined
physicochemical properties. Its synthesis is primarily achieved through the catalytic
hydrogenation of alpha-ionone. While detailed experimental protocols for its synthesis and
analysis are proprietary to manufacturers, the general principles are well-established in organic
chemistry. Further research into its potential biological activities beyond its sensory properties
may reveal novel applications in the future.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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